Cas no 1227503-00-5 (6-Bromo-4-hydroxyindole-3-acetic acid)
6-Bromo-4-hydroxyindole-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-4-hydroxyindole-3-acetic acid
- 6-Bromo-4-hydroxyindole-3-acetic acid
-
- Inchi: 1S/C10H8BrNO3/c11-6-2-7-10(8(13)3-6)5(4-12-7)1-9(14)15/h2-4,12-13H,1H2,(H,14,15)
- InChI Key: SVBHXWPESMLINH-UHFFFAOYSA-N
- SMILES: BrC1C=C(C2=C(C=1)NC=C2CC(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 261
- XLogP3: 1.8
- Topological Polar Surface Area: 73.3
6-Bromo-4-hydroxyindole-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199000238-250mg |
6-Bromo-4-hydroxyindole-3-acetic acid |
1227503-00-5 | 98% | 250mg |
$774.06 | 2023-09-03 | |
| Alichem | A199000238-500mg |
6-Bromo-4-hydroxyindole-3-acetic acid |
1227503-00-5 | 98% | 500mg |
$1001.93 | 2023-09-03 | |
| Alichem | A199000238-1g |
6-Bromo-4-hydroxyindole-3-acetic acid |
1227503-00-5 | 98% | 1g |
$1847.03 | 2023-09-03 |
6-Bromo-4-hydroxyindole-3-acetic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 6-Bromo-4-hydroxyindole-3-acetic acid
Introduction to 6-Bromo-4-hydroxyindole-3-acetic Acid (CAS No: 1227503-00-5)
6-Bromo-4-hydroxyindole-3-acetic acid, with the chemical formula C9H6BrNO3, is a significant compound in the field of pharmaceutical and biochemical research. This compound has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules.
The molecular structure of 6-Bromo-4-hydroxyindole-3-acetic acid features a bromine substituent at the 6-position of the indole ring, combined with hydroxyl and carboxylic acid functional groups at the 4- and 3-positions, respectively. This arrangement contributes to its reactivity and makes it a suitable precursor for further chemical modifications. The presence of these functional groups allows for diverse interactions with other molecules, facilitating its use in the development of novel therapeutic agents.
In recent years, 6-Bromo-4-hydroxyindole-3-acetic acid has been extensively studied for its potential applications in medicinal chemistry. One of the most promising areas is its role as a building block in the synthesis of indole-based drugs. Indole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The bromine atom in 6-Bromo-4-hydroxyindole-3-acetic acid provides a handle for further functionalization, enabling the creation of more complex and targeted pharmacophores.
Recent research has highlighted the compound's utility in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in various diseases. For instance, studies have demonstrated its potential in inhibiting enzymes such as tyrosine kinases, which are implicated in cancer progression. The hydroxyl group at the 4-position allows for hydrogen bonding interactions, enhancing binding affinity to biological targets. Additionally, the carboxylic acid moiety can participate in salt formation, improving drug solubility and bioavailability.
The synthesis of 6-Bromo-4-hydroxyindole-3-acetic acid involves multi-step organic reactions, often starting from readily available indole derivatives. Advanced synthetic methodologies have been developed to optimize yield and purity, making it more accessible for industrial-scale production. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been employed to introduce the bromine and hydroxyl groups efficiently.
In academic research, 6-Bromo-4-hydroxyindole-3-acetic acid has been utilized as a scaffold for designing novel compounds with enhanced pharmacological properties. Researchers have explored its derivatives to develop drugs with improved selectivity and reduced side effects. For example, modifications at the 3-position have led to compounds with enhanced binding affinity to specific protein targets, making them more effective in therapeutic applications.
The compound's versatility extends beyond pharmaceutical applications. It has also been explored in materials science, particularly in the development of organic semiconductors and light-emitting diodes (LEDs). The indole core structure contributes to its electronic properties, making it suitable for use in optoelectronic devices. Furthermore, its ability to form stable complexes with metal ions has opened up possibilities in catalysis and material design.
The future prospects of 6-Bromo-4-hydroxyindole-3-acetic acid are promising, with ongoing research focusing on expanding its applications. Innovations in synthetic chemistry continue to enhance access to this compound, enabling more efficient production processes. Additionally, advancements in computational chemistry are being leveraged to predict new derivatives with improved biological activity.
In conclusion, 6-Bromo-4-hydroxyindole-3-acetic acid is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research progresses, we can expect even more innovative applications of this versatile compound.
1227503-00-5 (6-Bromo-4-hydroxyindole-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)